Cas no 1021079-49-1 (N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide
• CAS No: 1021079-49-1
• MF: C₁₄H₁₃Cl₂NO₅S₂
• MW: 410.292719602585
• CID: 5445399
• Update Time: 2025-06-20

N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-2-(5-chlorothiophen-2-yl)sulfonylacetamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide

• Inchi： 1S/C14H13Cl2NO5S2/c1-21-10-6-11(22-2)9(5-8(10)15)17-13(18)7-24(19,20)14-4-3-12(16)23-14/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： ZOOYKQIQRMFWKR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=C(OC)C=C1OC)(=O)CS(C1SC(Cl)=CC=1)(=O)=O

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide

Introduction to N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide (CAS No. 1021079-49-1)

N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide, identified by its CAS number 1021079-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic moieties, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloro substituent at the 5-position of the thiophene ring and methoxy groups at the 2 and 4 positions of the phenyl ring enhances its interaction with biological targets. These modifications are strategically designed to modulate the compound's pharmacokinetic profile and improve its binding affinity to specific enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential drug candidates. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonyl group in N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide not only enhances its solubility but also contributes to its ability to interact with biological macromolecules. This has prompted extensive investigation into its potential as an intermediate in the synthesis of more complex pharmacological agents.

The thiophene ring in this compound is particularly noteworthy due to its role as a privileged scaffold in medicinal chemistry. Thiophene derivatives have been extensively studied for their ability to modulate various biological pathways, making them valuable candidates for drug development. The chloro substituent on the thiophene ring further enhances the compound's reactivity, allowing for further functionalization and the exploration of novel derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide with target proteins with high accuracy. These studies have revealed that the compound can effectively bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. This has opened up new avenues for developing targeted therapies based on this scaffold.

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfonylation reactions, has significantly improved the efficiency of these synthetic routes. These advancements have not only facilitated the production of this compound but also provided valuable insights into the development of similar sulfonamide derivatives.

The pharmacological evaluation of N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide has shown promising results in preclinical studies. The compound exhibits significant inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, it has demonstrated potent inhibitory effects on carbonic anhydrase enzymes, which are involved in conditions such as glaucoma and altitude sickness. Additionally, it shows promise as an anti-inflammatory agent by modulating key inflammatory pathways.

The potential therapeutic applications of N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide extend beyond anti-inflammatory and antimicrobial uses. Emerging research suggests that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the thiophene scaffold to cross the blood-brain barrier enhances its potential as a central nervous system (CNS) drug candidate.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-2-[(5-chlorothiophen-2-yl)sulfonyl]acetamide (CAS No. 1021079-49-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for further drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.